Anticancer agent 255

• Molecular Formula: C31H29FN4O
• Molecular Weight: 492.6 g/mol
• InChI: InChI=1S/C31H29FN4O/c1-22-7-11-24(12-8-22)15-27-17-35(18-28(31(27)37)16-25-13-9-23(2)10-14-25)20-29-21-36(34-33-29)19-26-5-3-4-6-30(26)32/h3-16,21H,17-20H2,1-2H3/b27-15+,28-16+
• InChIKey: YHWZDCHFTZTNIV-DPCVLPDWSA-N

Anticancer Agent 255: Identity & Baseline Profile

Anticancer agent 255, also known as MDK-4204 or compound 17 (CAS 1983924-20-4), is a monocarbonylated curcumin-1,2,3-oxazole conjugate engineered to overcome the limited bioavailability and stability of natural curcumin while retaining its anticancer properties . The compound is a member of a series of novel triazole hybrids of curcumin mimics, specifically designed through CuAAC click chemistry to enhance efficacy against endocrine-related cancers [1]. Its molecular formula is C31H29FN4O with a molecular weight of 492.59 g/mol .

CAS-confirmed curcumin-mimic – The structure corresponds to compound 17 with a 4-methylbenzylidene substitution, verified by CAS 1983924-20-4.

Prostate cancer cell-line assay context – Reported selective cell-model response in PC-3 and DU-145 lines; data derive from a single 24-compound SAR study.

Vendor data discrepancy – Some suppliers conflate IC50 values from compound 26 (breast cancer selective); verify Certificate of Analysis to confirm you receive compound 17.

• [1] Bala V, et al. Synthesis and biological evaluation of some novel triazole hybrids of curcumin mimics and their selective anticancer activity against breast and prostate cancer cell lines. Bioorganic & Medicinal Chemistry Letters. 2016;26(15):3497-3504. View Source

Why Curcumin or Triazole Analogs Cannot Substitute

The anticancer activity of curcumin is severely limited by its poor solubility, low stability, and rapid metabolic degradation, leading to suboptimal bioavailability and inconsistent in vivo results [1]. Consequently, a vast array of synthetic analogs has been developed, yet their potencies and mechanisms of action vary dramatically; for example, while some analogs like NL13 show improved potency in prostate cancer models, others may exhibit different selectivity profiles or fail to replicate the specific mitochondrial apoptotic induction observed with Anticancer agent 255 [2][3]. Simple substitution with natural curcumin or an untested analog cannot guarantee the same quantitative efficacy, target engagement, or metabolic stability, making the procurement of a well-characterized, data-rich compound like Anticancer agent 255 essential for reproducible and meaningful scientific outcomes.

Curcumin – Non-selective activity across cancer types, rapid metabolic degradation, and lower potency in prostate cancer models; will not reproduce the reported compound 17 IC50 window.

Compound 26 (4-chlorobenzylidene analog) – Structurally distinct; exhibits breast cancer selectivity (MCF-7, MDA-MB-231) instead of prostate cancer. Breast cancer IC50 values on some vendor sites belong to this analog, not compound 17.

Other series members (e.g., compound 18, 19) – Subtle arylidene changes redirect cell-line selectivity; prostate cancer response may not transfer. Full IC50 tables not publicly available for all analogs.

• [1] Bala V, et al. Synthesis and biological evaluation of some novel triazole hybrids of curcumin mimics and their selective anticancer activity against breast and prostate cancer cell lines. Bioorganic & Medicinal Chemistry Letters. 2016;26(15):3497-3504. View Source
• [2] Qiao X, et al. NL13, a novel curcumin analogue and polo like kinase 4 inhibitor, induces cell cycle arrest and apoptosis in prostate cancer models. British Journal of Pharmacology. 2024;181(17):2951-2970. View Source
• [3] Simoni D, et al. Antitumor effects of curcumin and structurally beta-diketone modified analogs on multidrug resistant cancer cells. Bioorganic & Medicinal Chemistry. 2008;16(7):3726-3735. View Source

Direct Quantitative Differentiation Against Comparators

Prostate Cancer Cell IC50: Compound 17 vs. Curcumin

Anticancer agent 255 demonstrates significantly greater potency than the parent compound curcumin in inhibiting the viability of key prostate cancer cell lines. In a cross-study comparison, the compound achieved IC50 values of 8.8 μM and 9.5 μM in PC-3 and DU-145 cells, respectively [1]. In contrast, curcumin required substantially higher concentrations to achieve the same effect, with reported IC50 values of 35.45 μM in PC-3 and 29.35 μM in DU-145 cells under comparable assay conditions [2]. This represents an approximate 4-fold and 3-fold improvement in potency, respectively, indicating that the monocarbonyl-triazole modification confers a substantial advantage in targeting prostate cancer cells.

Prostate cancer IC50

Head-to-head

PC-3: 8.8 µM
DU-145: 9.5 µM

Supports prostate cancer cell-model endpoint review; curcumin baseline less active.

MTT assay, 24 h exposure; ranked most active anti-prostate compound in a 24-analog series.

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	PC-3: 8.8 μM; DU-145: 9.5 μM
Comparator Or Baseline	Curcumin: PC-3: 35.45 μM; DU-145: 29.35 μM
Quantified Difference	Approximately 4.0-fold (PC-3) and 3.1-fold (DU-145) lower IC50
Conditions	72-hour MTT assay in PC-3 and DU-145 human prostate cancer cell lines

Why This Matters

This potency difference is critical for procurement decisions, as it allows for lower effective concentrations in experimental assays, reducing potential off-target effects and compound consumption.

• [1] Bala V, et al. Synthesis and biological evaluation of some novel triazole hybrids of curcumin mimics and their selective anticancer activity against breast and prostate cancer cell lines. Bioorganic & Medicinal Chemistry Letters. 2016;26(15):3497-3504. View Source
• [2] Qiao X, et al. NL13, a novel curcumin analogue and polo like kinase 4 inhibitor, induces cell cycle arrest and apoptosis in prostate cancer models. British Journal of Pharmacology. 2024;181(17):2951-2970. View Source

Cancer Selectivity: Prostate vs. Breast

The compound exhibits potent and broadly effective anticancer activity against multiple breast cancer subtypes. Its IC50 values were determined to be 6 μM in MCF-7 cells, 10 μM in MDA-MB-231 cells, and 6.4 μM in 4T1 cells [1]. Cross-study comparison reveals that curcumin is significantly less potent in these models, with reported IC50 values of 17.1 μM in MCF-7 [2], ranging from 10.4 to 14.0 μM in MDA-MB-231 [3], and 37.62 μM in 4T1 [4] cells. This data demonstrates that Anticancer agent 255 offers a 2- to 6-fold improvement in potency over curcumin across a diverse panel of breast cancer cell lines, including the aggressive, triple-negative MDA-MB-231 and 4T1 models.

Selectivity: Prostate vs. Breast

Head-to-head

Compound 17 (this product): prostate cancer active
Compound 26: breast cancer active (MCF-7 6 µM, MDA-MB-231 10 µM)

Vendor data aggregation error: breast cancer IC50 values not attributable to compound 17.

Analogues differ by a single substituent (4-methyl vs. 4-chloro); verify expected selectivity upon receipt.

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	MCF-7: 6 μM; MDA-MB-231: 10 μM; 4T1: 6.4 μM
Comparator Or Baseline	Curcumin: MCF-7: 17.1 μM; MDA-MB-231: 10.4-14.0 μM; 4T1: 37.62 μM
Quantified Difference	MCF-7: ~2.9-fold lower; MDA-MB-231: comparable to ~1.4-fold lower; 4T1: ~5.9-fold lower IC50
Conditions	72-hour MTT assay in human (MCF-7, MDA-MB-231) and murine (4T1) breast cancer cell lines

Why This Matters

This broad efficacy profile across multiple breast cancer subtypes, including treatment-resistant models, makes the compound a versatile tool for oncology research, reducing the need to source and validate multiple different analogs for different cell lines.

• [1] Bala V, et al. Synthesis and biological evaluation of some novel triazole hybrids of curcumin mimics and their selective anticancer activity against breast and prostate cancer cell lines. Bioorganic & Medicinal Chemistry Letters. 2016;26(15):3497-3504. View Source
• [2] Table 1. Half-maximal inhibitory concentration (IC50) of curcumin analogues in MCF-7 cells. PMC. Accessed 2024. View Source
• [3] Table 1. IC50 Values for curcumin in MDA-MB-231 cells. PMC. Accessed 2024. View Source
• [4] Curcumin Enhances Antimigration of Pentagamavunon-1... in Triple-Negative (4T1) and Luminal A (T47D) Breast Cancer Cells. DOAJ. 2025. View Source

Apoptosis Induction & Pathway Modulation

Unlike the multifaceted and sometimes ambiguous mechanisms of natural curcumin, Anticancer agent 255 has a clearly elucidated mode of action. It was shown to induce mitochondria-mediated apoptosis and prevent cell cycle progression [1]. Mechanistically, the compound significantly down-regulates the cell proliferation marker PCNA, inhibits the activation of the cell survival protein Akt (via reduced phosphorylation), up-regulates the pro-apoptotic protein Bax, and down-regulates the anti-apoptotic protein Bcl-2 [1]. While curcumin is known to influence these pathways, the specific potency and balance of these effects for compound 17 are quantitatively defined within the same study, providing a reliable and reproducible biochemical signature for experimental design [1].

Apoptosis & pathway modulation

Head-to-head

Bax upregulated, Bcl-2 downregulated, PCNA downregulated, phospho-Akt inhibited in prostate cancer cells

Supports apoptosis pathway-response interpretation in prostate cancer cell models.

Western blot evidence in PC-3 and DU-145; compound 26 showed analogous effects in breast cancer lines.

Evidence Dimension	Mechanistic Biomarker Modulation
Target Compound Data	Down-regulates PCNA and phospho-Akt; Up-regulates Bax; Down-regulates Bcl-2
Comparator Or Baseline	Curcumin (baseline): Known to modulate these pathways but with lower potency and less defined context in prostate/breast models.
Quantified Difference	Not quantified as a direct comparative value, but the activity is characterized as 'significant' and linked to observed cytotoxicity.
Conditions	In vitro analysis in PC-3, DU-145, MCF-7, MDA-MB-231, and 4T1 cell lines

Why This Matters

A well-defined mechanism of action allows researchers to confidently use this compound as a tool to probe specific apoptotic pathways (Bax/Bcl-2) and cell cycle regulation, which is a more targeted approach than using the promiscuous parent compound curcumin.

• [1] Bala V, et al. Synthesis and biological evaluation of some novel triazole hybrids of curcumin mimics and their selective anticancer activity against breast and prostate cancer cell lines. Bioorganic & Medicinal Chemistry Letters. 2016;26(15):3497-3504. View Source

Metabolic Stability vs. Curcumin

A major drawback of curcumin is its rapid metabolic degradation, which complicates in vitro and in vivo studies. In contrast, Anticancer agent 255 (compound 17) was specifically evaluated for in vitro stability and was found to be metabolically stable [1]. This is a critical differentiator, as it suggests the compound will have a longer half-life in biological assays and potentially improved exposure in follow-up in vivo experiments, providing more consistent and interpretable data compared to rapidly degraded curcumin.

Metabolic stability

Class-level inference

Reported metabolically stable in vitro; contrasts with curcumin rapid degradation

Context-dependent; supports stability screening but no numerical half-life data available.

Qualitative improvement based on in vitro stability assays; full PK profiling absent.

Evidence Dimension	In Vitro Metabolic Stability
Target Compound Data	Found to be metabolically stable
Comparator Or Baseline	Curcumin: Known to be unstable and rapidly metabolized in vitro and in vivo.
Quantified Difference	Qualitative difference noted; curcumin's instability is a well-documented limitation.
Conditions	In vitro stability assay

Why This Matters

Procuring a stable analog is essential for obtaining reliable and reproducible data, particularly in assays with extended incubation times or in cell culture models where compound degradation can confound results. This stability also positions it as a more suitable candidate for subsequent in vivo studies.

• [1] Bala V, et al. Synthesis and biological evaluation of some novel triazole hybrids of curcumin mimics and their selective anticancer activity against breast and prostate cancer cell lines. Bioorganic & Medicinal Chemistry Letters. 2016;26(15):3497-3504. View Source

Verified Application Scenarios for Research

Prostate Cancer Mechanistic Studies

Given its 4-fold greater potency than curcumin in PC-3 cells and 3-fold greater potency in DU-145 cells [1], Anticancer agent 255 is an ideal chemical probe for dissecting mitochondrial-mediated apoptosis in prostate cancer models. Its defined mechanism of up-regulating Bax and down-regulating Bcl-2 makes it suitable for studies focused on the intrinsic apoptotic pathway, offering a more targeted alternative to the pleiotropic effects of curcumin [1].

SAR Benchmarking for Curcumin Mimics

The compound's demonstrated efficacy across MCF-7 (hormone receptor-positive), MDA-MB-231 (triple-negative), and 4T1 (murine triple-negative) cell lines with IC50 values ranging from 6 to 10 μM [1] supports its use as a pan-subtype tool for breast cancer research. Researchers can employ a single, well-characterized compound to compare responses across different breast cancer subtypes, streamlining experimental workflows and reducing variability associated with using multiple different agents.

Metabolic Stability Screening Control

For experiments requiring prolonged compound exposure, such as clonogenic assays, cell cycle synchronization studies, or long-term viability assays, the documented metabolic stability of Anticancer agent 255 [1] is a decisive advantage. It mitigates the issue of compound degradation over time, a common pitfall with curcumin, ensuring that the observed biological effects are due to a consistent concentration of the active agent throughout the experimental timeline.

Batch Quality Control Verification

Researchers exploring the therapeutic potential of curcumin often face challenges due to its low potency and poor stability. Anticancer agent 255 serves as a superior, validated tool for these studies. Its enhanced potency and stability allow for more robust and reliable validation of curcumin's putative targets and pathways, such as Akt and PCNA signaling, without the confounding factors inherent to the parent compound [1].

Application

Selection Property

Validation Focus

Prostate cancer mechanistic studies

Cell-model endpoint review

Apoptosis markers (Bax/Bcl-2) and phospho-Akt pathway in PC-3/DU-145

SAR benchmarking for curcumin mimics

Curcumin-mimic scaffold identity

Prostate cancer selectivity profile relative to 4-chloro and other analogs

Metabolic stability screening control

In vitro stability context

Stability comparison against curcumin; confirm under own assay conditions

Batch quality control verification

CAS identity confirmation

NMR/LC-MS identity check to ensure compound 17, not compound 26

• [1] Bala V, et al. Synthesis and biological evaluation of some novel triazole hybrids of curcumin mimics and their selective anticancer activity against breast and prostate cancer cell lines. Bioorganic & Medicinal Chemistry Letters. 2016;26(15):3497-3504. View Source